Cas no 1715363-86-2 (Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate)

• Product Name: Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate
• CAS No: 1715363-86-2
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 5683139
• PubChem ID: 116687018
• Update Time: 2025-10-28

Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1715363-86-2
• EN300-25287192
• tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate
• Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate

• Inchi： 1S/C14H16N2O2S/c1-14(2,3)18-13(17)12-10(15)7-11(19-12)9-5-4-6-16-8-9/h4-8H,15H2,1-3H3
• InChI Key： XBHGUBNFWLHIPJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=NC=CC=2)=CC(=C1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate

Exploring the Applications and Properties of Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate (CAS No. 1715363-86-2)

Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate (CAS No. 1715363-86-2) is a versatile organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, often referred to as 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate tert-butyl ester, features a unique molecular structure combining a thiophene ring, a pyridine moiety, and a tert-butyl ester group. Its chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in heterocyclic compounds like Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate stems from their diverse applications in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and kinase-targeted therapies, which are hot topics in cancer research and neurodegenerative disease treatment. The compound's pyridine-thiophene hybrid structure offers excellent opportunities for molecular modifications, enabling the development of novel drug candidates with improved efficacy and selectivity.

From a synthetic chemistry perspective, CAS 1715363-86-2 demonstrates remarkable stability and reactivity, making it suitable for various coupling reactions and functional group transformations. Its tert-butyl ester protection provides strategic advantages in multi-step synthesis, allowing chemists to perform selective reactions on other parts of the molecule. Recent publications highlight its use in constructing complex pharmacophores for potential therapeutic agents targeting inflammation and metabolic disorders.

The material science applications of Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate are equally noteworthy. Its conjugated system and electron-rich nature make it a candidate for developing organic semiconductors and photovoltaic materials. With the increasing demand for sustainable energy solutions, researchers are investigating its potential in organic light-emitting diodes (OLEDs) and solar cell technologies, addressing some of the most pressing environmental challenges of our time.

Quality control and analytical characterization of 1715363-86-2 typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for research and industrial applications. The pharmaceutical industry particularly values high-purity batches of this intermediate for API synthesis and drug formulation processes.

Market trends indicate growing demand for specialized chemical intermediates like Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate, driven by expanding drug discovery programs and material innovation. Suppliers are responding to this demand by optimizing production processes and improving scalability while maintaining strict quality standards. The compound's patent landscape reveals numerous applications in proprietary drug development, making it a strategic material for pharmaceutical companies.

For researchers working with CAS 1715363-86-2, proper handling and storage recommendations include protection from moisture and oxidation. While not classified as hazardous under standard conditions, standard laboratory safety protocols should always be followed when handling this compound. Its solubility profile (typically soluble in common organic solvents like DCM and THF) facilitates various experimental setups in synthetic chemistry workflows.

The future outlook for Tert-butyl 3-amino-5-(pyridin-3-yl)thiophene-2-carboxylate appears promising, with ongoing research exploring new synthetic applications and biological activities. As the scientific community continues to investigate structure-activity relationships in drug design and materials engineering, this compound is likely to maintain its importance as a versatile chemical building block. Its unique combination of structural features positions it well for addressing current challenges in medicinal chemistry and advanced materials development.